1-methyl-1,3-dihydrofuro[3,4-b]quinoxalin-1-ol 4,9-dioxide

• CAS No.: 61675-90-9
• Molecular Formula: C11H10N2O4
• Molecular Weight: 234.21 g/mol
• IUPAC Name: 3-methyl-9-oxido-4-oxo-1H-furo[3,4-b]quinoxalin-4-ium-3-ol
• InChI: InChI=1S/C11H10N2O4/c1-11(14)10-9(6-17-11)12(15)7-4-2-3-5-8(7)13(10)16/h2-5,14H,6H2,1H3
• InChI Key: IRRITUGKFJKONO-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(CO1)N(C3=CC=CC=C3[N+]2=O)[O-])O

Description

1-methyl-1,3-dihydrofuro[3,4-b]quinoxalin-1-ol 4,9-dioxide is a heterocyclic compound known for its diverse biological activities. It belongs to the class of quinoxaline 1,4-dioxides, which are recognized for their antibacterial and antituberculous properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-hydroxy-1-methyl-1,3-dihydrofuro[3,4-b]quinoxaline 4,9-dioxide typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of a quinoxaline derivative with a suitable oxidizing agent to introduce the 1,4-dioxide functionality . The reaction conditions often require specific temperatures and solvents to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize by-products. The process typically includes steps such as purification and crystallization to ensure the compound meets the required standards for its intended applications .

Chemical Reactions Analysis

Types of Reactions

1-methyl-1,3-dihydrofuro[3,4-b]quinoxalin-1-ol 4,9-dioxide undergoes various chemical reactions, including:

Oxidation: The compound can be further oxidized to introduce additional functional groups.

Reduction: Reduction reactions can modify the quinoxaline ring, affecting its biological activity.

Substitution: Substitution reactions can introduce different substituents on the quinoxaline ring, altering its properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. The reactions are typically carried out under controlled temperatures and in the presence of suitable solvents to ensure the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoxaline derivatives with additional oxygen-containing functional groups, while reduction can produce more reduced forms of the compound .

Scientific Research Applications

1-methyl-1,3-dihydrofuro[3,4-b]quinoxalin-1-ol 4,9-dioxide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules with potential biological activities.

Biology: The compound is studied for its antibacterial properties, particularly against Escherichia coli, Salmonella choleraesuis, and Pasteurella multocida.

Medicine: Research is ongoing to explore its potential as an antituberculous agent and its efficacy in treating other bacterial infections.

Industry: It may be used in the development of new pharmaceuticals and agrochemicals due to its diverse biological activities.

Mechanism of Action

The mechanism of action of 1-hydroxy-1-methyl-1,3-dihydrofuro[3,4-b]quinoxaline 4,9-dioxide involves its interaction with bacterial enzymes and DNA. The compound’s quinoxaline 1,4-dioxide moiety is believed to interfere with bacterial respiration and DNA synthesis, leading to bacterial cell death . The exact molecular targets and pathways are still under investigation, but its activity against a broad spectrum of bacteria highlights its potential as a therapeutic agent .

Comparison with Similar Compounds

Similar Compounds

1-Methoxy-1-methyl-1,3-dihydrofuro[3,4-b]quinoxaline 4,9-dioxide: Similar in structure but with a methoxy group instead of a hydroxy group.

1-Methyl-1,3-dihydrofuro[3,4-b]quinoxalin-1-ol 4,9-dioxide: Lacks the methyl group on the furo ring.

Uniqueness

1-methyl-1,3-dihydrofuro[3,4-b]quinoxalin-1-ol 4,9-dioxide is unique due to its specific substitution pattern, which imparts distinct biological activities. Its hydroxy group enhances its solubility and reactivity, making it a valuable compound for various applications in scientific research and industry .